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Compound of Interest

Compound Name: 2-Naphthalenesulfonyl chloride

Cat. No.: B1194188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-naphthalenesulfonyl chloride, a key

reagent in organic synthesis and analytical chemistry. It covers its chemical identity,

physicochemical properties, and common applications, with a focus on its utility in drug

development and analytical sciences.

Chemical Identity and Synonyms
2-Naphthalenesulfonyl chloride is an organosulfur compound widely used as an intermediate

in the synthesis of dyes and pharmaceuticals and as a derivatizing agent.[1] To facilitate

comprehensive literature and database searches, a list of its synonyms and chemical identifiers

is provided below.
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Identifier Type Value Source

IUPAC Name
naphthalene-2-sulfonyl

chloride
PubChem[2]

CAS Number 93-11-8
Chemical Bull Pvt. Ltd.[1],

PubChem[2]

EC Number 202-219-9 PubChem[2], Sigma-Aldrich

PubChem CID 7125
PubChem[2], Fisher

Scientific[3]

UNII W3N8WRJ279 PubChem[2]

Beilstein/REAXYS 641898 Sigma-Aldrich

MDL Number MFCD00004087
PubChem[2], Fisher

Scientific[3]

InChI Key
OPECTNGATDYLSS-

UHFFFAOYSA-N
PubChem[2], Sigma-Aldrich

SMILES
C1=CC=C2C=C(C=CC2=C1)S

(=O)(=O)Cl
PubChem[2], Sigma-Aldrich

Common Synonyms
Naphthalene-2-sulfonyl

chloride

Chemical Bull Pvt. Ltd.[1],

PubChem[2]

Beta-Naphthalenesulfonyl

chloride

Chemical Bull Pvt. Ltd.[1],

PubChem[2]

2-Naphthylsulfonyl chloride
Chemical Bull Pvt. Ltd.[1],

PubChem[2]

Naphthalene-2-sulfonic acid

chloride
PubChem[2], Cheméo[4]

2-Naphthalenylsulfonyl

chloride
PubChem[2], Cheméo[4]

Physicochemical Properties
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The physical and chemical properties of 2-naphthalenesulfonyl chloride are critical for its

handling, storage, and application in experimental settings.

Property Value Source

Molecular Formula C10H7ClO2S
Chemical Bull Pvt. Ltd.[1],

PubChem[2]

Molecular Weight 226.68 g/mol PubChem[2], Sigma-Aldrich

Appearance
White to light yellow

powder/crystal
Tokyo Chemical Industry

Melting Point 74-76 °C

Chemical Bull Pvt. Ltd.[1],

Sigma-Aldrich,

ChemicalBook[5]

Boiling Point 147.7 °C @ 0.6 mmHg
Sigma-Aldrich,

ChemicalBook[5]

Purity >98.0% (GC) Tokyo Chemical Industry

Vapor Pressure 0.004 Pa @ 25 °C ChemicalBook[5]

Experimental Protocols and Applications
2-Naphthalenesulfonyl chloride is a versatile reagent. Its sulfonyl chloride group readily

reacts with primary and secondary amines, making it valuable for both synthesis and analysis.

A key application in drug development is its use as a "capping reagent." For instance, it has

been employed to convert histamine, a potent agonist at all histamine receptor subtypes, into a

selective H₃-receptor antagonist. This chemical modification is crucial for developing

therapeutic agents with high specificity.

Logical Workflow: From Agonist to Antagonist
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Figure 1: Agonist to Antagonist Conversion Workflow
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Figure 1: Agonist to Antagonist Conversion Workflow

In analytical chemistry, 2-naphthalenesulfonyl chloride is used for the pre-column

derivatization of compounds containing primary or secondary amine groups, such as the

antibiotic neomycin sulfate. This process attaches a naphthalene moiety, which is highly UV-

absorbent, to the analyte. This significantly enhances the analyte's detectability by UV

detectors in High-Performance Liquid Chromatography (HPLC) systems, allowing for sensitive

quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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